Cas no 128-63-2 (1,3,6,8-Tetrabromopyrene)

• Product Name: 1,3,6,8-Tetrabromopyrene
• CAS No: 128-63-2
• MF: C₁₆H₆Br₄
• MW: 517.834841251373
• MDL: MFCD00428682
• CID: 143192
• PubChem ID: 125307252
• Update Time: 2025-05-25

1,3,6,8-Tetrabromopyrene Chemical and Physical Properties

Names and Identifiers

• 1,3,6,8-Tetrabromopyrene
• Pyrene,1,3,6,8-tetrabromo-
• 1,3,6,8-Tetrabromopyrene 97%
• Pyrene, 1,3,6,8-tetrabromo-
• 1,3,6,8-Tetrabromo-pyrene
• 6VWU1E395N
• C16H6Br4
• BAS 00428472
• 1,3,6,8- Tetrabromopyrene
• ZKBKRTZIYOKNRG-UHFFFAOYSA-N
• ABP001038
• SB01009
• LS40825
• SY052723
• AX8237181
• X4429
• YSZC173
• DTXSID2029165
• AS-59009
• J-005616
• AKOS003620496
• UNII-6VWU1E395N
• A921470
• SCHEMBL1005904
• T2716
• 128-63-2
• NS00004777
• FT-0755634
• 1,3,6,8-Tetrabromopyrene, 97%
• SB66487
• EINECS 204-900-6
• MFCD00428682
• CS-W018441
• AC1266
• Q27265604
• DTXCID909165
• DB-062650

• MDL： MFCD00428682
• Inchi： 1S/C16H6Br4/c17-11-5-13(19)9-3-4-10-14(20)6-12(18)8-2-1-7(11)15(9)16(8)10/h1-6H
• InChI Key： ZKBKRTZIYOKNRG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=CC=C3C(=CC(=C4C=CC=1C2=C34)Br)Br)Br

Computed Properties

• Exact Mass: 513.72000
• Monoisotopic Mass: 513.72030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.8
• Topological Polar Surface Area: 0

Experimental Properties

• Melting Point: 416-420 °C
• Boiling Point: 548.218 ℃ at 760 mmHg
• PSA: 0.00000
• LogP: 7.63400

1,3,6,8-Tetrabromopyrene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes

Additional information on 1,3,6,8-Tetrabromopyrene

1,3,6,8-Tetrabromopyrene

1,3,6,8-Tetrabromopyrene (CAS No. 128-63-2) is a highly brominated polycyclic aromatic hydrocarbon (PAH) derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is derived from pyrene, a well-known PAH with a fused benzene ring structure. The substitution of four bromine atoms at specific positions (1, 3, 6, and 8) imparts distinct chemical and physical properties to the molecule.

The synthesis of 1,3,6,8-tetrabromopyrene involves a multi-step process that typically includes bromination reactions under controlled conditions to achieve the desired substitution pattern. Recent advancements in catalytic bromination techniques have enabled higher yields and better control over the product quality. The compound is often used as an intermediate in the production of flame retardants and other specialty chemicals due to its high bromine content and thermal stability.

One of the most notable applications of 1,3,6,8-tetrabromopyrene is in the field of materials science. Researchers have explored its use as a precursor for producing advanced carbon materials with tailored properties. For instance, studies have shown that the controlled thermal decomposition of this compound can yield porous carbon frameworks with high surface area and excellent electrical conductivity. These materials hold promise for applications in energy storage devices such as supercapacitors and lithium-ion batteries.

Environmental scientists have also taken interest in 1,3,6,8-tetrabromopyrene due to its potential role in environmental monitoring and remediation efforts. The compound's ability to adsorb heavy metals and organic pollutants from aqueous solutions has been extensively studied. Recent research has demonstrated that functionalized derivatives of this compound can achieve high efficiency in removing contaminants such as lead ions (Pb²⁺) and organic dyes from industrial wastewater.

In terms of health and safety considerations, 1,3,6,8-tetrabromopyrene exhibits moderate toxicity levels when exposed to biological systems under controlled conditions. However, its toxicity profile varies depending on the route of exposure (e.g., inhalation vs. dermal contact). Regulatory agencies continue to monitor its use in industrial settings to ensure compliance with occupational safety standards.

From a chemical structure standpoint,1,3,6,8-tetrabromopyrene consists of a pyrene core with four bromine atoms attached at specific positions on the aromatic rings. This substitution pattern significantly influences the compound's electronic properties and reactivity compared to unsubstituted pyrene or less-brominated derivatives.

The global demand for 128-63-2 has been steadily increasing due to its versatility across multiple industries. Key markets include specialty chemicals manufacturing for flame retardants and advanced materials production for energy storage solutions.

Recent research trends indicate growing interest in exploring novel synthesis pathways for 128-63-2, particularly those that utilize sustainable chemistry principles such as green solvents or biocatalysts.

In conclusion,128-63-2, also known as 1,3,6,tetrabromopyrene, represents an important compound with diverse applications across various sectors.